Cas no 2091102-25-7 ((3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone)

• Product Name: (3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone
• CAS No: 2091102-25-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 4775296
• Update Time: 2025-07-18

(3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone
• (3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone

• Inchi： 1S/C11H15N3O2/c1-2-16-10-9(4-3-5-13-10)11(15)14-6-8(12)7-14/h3-5,8H,2,6-7,12H2,1H3
• InChI Key： GOKPYWUCCVMHMY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OCC)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4

Additional information on (3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone

Introduction to (3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone and Its Significance in Modern Chemical Research

(3-Aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone, with the CAS number 2091102-25-7, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural framework, combines an azetidinyl moiety with an ethoxypyridine group, making it a promising candidate for various applications in drug discovery and molecular interactions.

The structural composition of this compound is highly intriguing, particularly due to the presence of both nitrogen-rich heterocycles. The azetidin-1-yl part of the molecule contributes to its potential biological activity, while the 2-ethoxypyridin-3-yl moiety enhances its solubility and reactivity, making it more amenable to further chemical modifications. Such characteristics are increasingly sought after in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The unique scaffold of (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone positions it as a valuable tool for investigating these pathways. Its ability to interact with biological targets at the molecular level makes it a candidate for use in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. The azetidinyl group in (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone is known to be capable of binding to the ATP-binding pockets of kinases, thereby inhibiting their activity. This property has been exploited in several drug discovery programs aimed at developing targeted therapies.

Furthermore, the ethoxypyridine component of the molecule enhances its pharmacokinetic properties, making it more suitable for in vivo studies. This is particularly important for assessing the compound's efficacy and safety profile before moving into clinical trials. The combination of these structural features makes (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone a versatile tool for researchers studying kinase inhibition and other related biological processes.

The compound has also shown promise in preclinical studies as a potential treatment for neurological disorders. The ability of azetidine derivatives to cross the blood-brain barrier has been well-documented, and this property may be leveraged to develop therapies for conditions such as Alzheimer's disease and Parkinson's disease. The ethoxypyridine moiety further enhances its potential by improving its bioavailability and metabolic stability.

In addition to its applications in drug discovery, (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone has been used as a building block for synthesizing more complex molecules. Its reactive sites allow for further functionalization, enabling researchers to create novel derivatives with tailored properties. This flexibility makes it an invaluable asset in synthetic chemistry laboratories.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Researchers have developed various synthetic routes over the years, each with its own advantages and limitations. The most common approach involves the condensation of an azetidine derivative with an ethoxypyridine carboxaldehyde under controlled conditions. This reaction typically proceeds smoothly when carried out in the presence of appropriate catalysts and solvents.

The use of computational methods has also played a significant role in understanding the structure-property relationships of (3-aminoazetidin-1-yl)(2-ethoxypyridin-3-yl)methanone. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions have been validated through experimental studies, providing researchers with valuable insights into its mechanism of action.

In conclusion, (3-aminoazetidin-1-yl)(2-et hoxypyridin -3 - yl)methanone is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery programs aimed at developing treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow.